2-fluoro-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
• InChI: InChI=1S/C19H17FN2O2/c20-16-6-2-1-5-15(16)19(24)21-14-10-12-4-3-9-22-17(23)8-7-13(11-14)18(12)22/h1-2,5-6,10-11H,3-4,7-9H2,(H,21,24)
• InChI Key: QFEDUXSXSKKMCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C4=CC=CC=C4F)CCC(=O)N3C1
• Molecular Formula: C19H17FN2O2
• Molecular Weight: 324.3 g/mol
• CAS No.: 903338-72-7

Description

“2-fluoro-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide”, also known as 2F-NENDCK, is a novel dissociative drug. It was initially identified at the CanTEST health and drug checking service as well as a forensic laboratory in China. After its identification by researchers at the Australian National University, 2F-NENDCK was initially called 2’-fluoro-2-oxo-PCE.

Molecular Structure Analysis

The chemical structure of 2F-NENDCK is almost identical to ketamine. Despite the similarities, small differences in chemical structure can lead to relatively big differences in the pharmacology, toxicity, and subjective effects of drugs.

Scientific Research Applications

Chemosensor Development

Research on fluorescent chemosensors highlights the development of sensors composed of quinoline groups for metal ion detection, particularly Zn(2+), due to their excellent selectivity and sensitivity. Such sensors have been applied in fluorescence imaging of Zn(2+) in living cells, demonstrating the potential of similar compounds in biological and environmental monitoring (Li et al., 2014).

Antimicrobial Activity

Novel derivatives of quinolone, such as ofloxacin derivatives, have been synthesized and evaluated for their antimycobacterial activities. This research indicates the potential of structurally related compounds in combating mycobacterial infections, highlighting their significance in developing new therapeutic agents (Dinakaran et al., 2008).

Synthetic Methodologies

Studies on the synthesis of complex quinolone derivatives reveal innovative methodologies for creating new compounds with potential biological activities. For instance, the recyclization of pyrrolo[2,1-a][1,4]oxazinetriones under specific conditions to form quinoxalinones showcases advanced synthetic techniques applicable in medicinal chemistry (Tretyakov & Maslivets, 2020).

Safety and Hazards

2F-NENDCK is a novel synthetic drug, often referred to as a “designer drug” or “research chemical”. These drugs often have very little research into their safety and effects on humans, which is indeed the case for 2F-NENDCK. Therefore, it’s crucial to approach its use with caution.